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Compound of Interest

Compound Name: Zirconium(1V) tert-butoxide

Cat. No.: B1593022

CAS Number: 2081-12-1

Synonyms: Tetra-tert-butoxyzirconium, ZTB, Zirconium tert-butanolate, Tetra-tert-butyl
zirconate.[1][2][3][4]

This technical guide provides an in-depth overview of Zirconium(lV) tert-butoxide, a versatile
organometallic compound with significant applications in materials science and catalysis. This
document is intended for researchers, scientists, and professionals in drug development and
related fields, offering detailed information on its properties, synthesis, applications, and
relevant experimental protocols.

Chemical and Physical Properties

Zirconium(lV) tert-butoxide is a moisture-sensitive, combustible liquid.[1][5][6] It is a high-
purity precursor essential for various deposition techniques and catalytic processes.[1] Its
physical and chemical properties are summarized in the tables below.

General Properties
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Property

Value

Molecular Formula

C16H3604Zr

Molecular Weight 383.68 g/mol [1][2][3]
Appearance Clear to slightly yellow liquid[7][8]

) Available in various grades, including =297% and
Purity

99.999% trace metals basis[1][3]

Physical Properties

Property Value

Boiling Point 81 °C at 3 mmHg[1][2]
Melting Point 3°C[7]

Density 0.985 g/mL at 25 °C[1][2]

Refractive Index

n20/D 1.424[1][2]

Flash Point

84 °C (183.2 °F) - closed cup[2]

Chemical Ildentifiers

Identifier

Value

1S/4C4H90.Zr/c41-4(2,3)5;/h41-

InChl
3H3;/g4*-1;+4[1]
InChl Key BGGIUGXMWNKMCP-UHFFFAOYSA-N[1]
CC(C)(C)O--INVALID-LINK--(OC(C)(C)C)OC(C
SMILES (C)C) (OC(C)(C)C)OC(C)

(C)C[1]

Safety and Handling

Zirconium(lV) tert-butoxide is classified as a hazardous substance.[5] It is a combustible

liquid and can cause skin and serious eye irritation.[6] Inhalation may lead to respiratory
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irritation, drowsiness, and dizziness.[5][6] Ingestion may be harmful, potentially causing lung
damage if swallowed.[5]

Handling Precautions:

Handle under an inert atmosphere due to its high moisture sensitivity.[1][9]

o Wear appropriate personal protective equipment, including gloves, safety glasses, and a lab
coat.[6]

o Keep away from heat, sparks, open flames, and other ignition sources.[6][9]
» Store in a cool, dry, and well-ventilated area in a tightly sealed container.[6][9]
e Avoid contact with water, moisture, and oxidizing agents.[6]

Applications

Zirconium(lV) tert-butoxide is a key precursor in several advanced technological applications,
primarily due to its ability to decompose cleanly to form zirconium oxide.

Thin Film Deposition

It is widely used as a precursor in Atomic Layer Deposition (ALD) and Chemical Vapor
Deposition (CVD) to produce high-purity zirconium oxide (ZrO3z) thin films.[2][8] These films are
critical components in:

» Microelectronics: As high-k dielectric materials in semiconductors.[1]
o Optical Coatings: For applications requiring precise refractive index and durability.[1]

o Protective Layers: To enhance the corrosion and wear resistance of materials.[8]

Catalysis

Zirconium(lV) tert-butoxide serves as a catalyst in various organic reactions. One notable
application is in the oxidation of primary and secondary alcohols to aldehydes and ketones,
respectively, using a hydroperoxide as the oxidant.[10] It is also utilized in aldol reactions.[11]
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Nanomaterial Synthesis

This compound is a precursor for the synthesis of porous zirconia and zirconia nanopatrticles
through sol-gel processes.[1] These nhanomaterials have emerging applications in:

o Catalyst Supports: Providing a high surface area for catalytic reactions.[1]

e Advanced Ceramics: For manufacturing high-performance ceramic components.[1]

Role in Drug Development

While Zirconium(lV) tert-butoxide itself is not used directly in therapeutics, it is a crucial
precursor for synthesizing zirconia (ZrO2z) nanoparticles. These nanoparticles are being
extensively researched for their potential in drug delivery systems due to their high surface
area, biocompatibility, and stability.[1][5] Mesoporous zirconia nanoparticles have shown
promise as carriers for a variety of active pharmaceutical ingredients (APIs).[5]

Experimental Protocols
Synthesis of Zirconium(lV) tert-butoxide

This protocol is adapted from a modernized procedure for the synthesis of zirconium alkoxides.
[12]

Materials:

Tetrakis(diethylamido)zirconium(IV)
« tert-Butanol

e Toluene (anhydrous)

e Schlenk flasks

e Cannula

* Ice bath

e Vacuum distillation setup
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Procedure:

¢ In a nitrogen-filled glovebox, load a 100 mL Schilenk flask with
tetrakis(diethylamido)zirconium(lV) (10 mmol) and 40 mL of toluene.

e In a separate 25 mL Schlenk flask, load tert-butanol (80 mmol) and 10 mL of toluene.
o Transfer both flasks to a Schlenk line. Cool the zirconium-containing flask with an ice bath.

o Slowly add the tert-butanol solution to the zirconium suspension dropwise via cannula
transfer.

» Remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 1.5
hours.

» Remove the solvent under reduced pressure.

» Purify the product by vacuum distillation. The pure product distills at approximately 45 °C at
50 mTorr.[2]

 Store the final product, a colorless and transparent liquid, in a freezer inside a glovebox.[12]

Reactant Preparation (Inert Atmosphere)

Tetrakis(diethylamido)zirconium(1V; S
[ (diethyl ) ( D add Reaction Purification

in Toluene

tert-Butanol Add dropwise
in Toluene

Solvent Removal [ - Pure Zirconium(IV)
(Reduced Pressure) Vacuum Distilation tert-butoxide

Click to download full resolution via product page

Synthesis workflow for Zirconium(lV) tert-butoxide.

Atomic Layer Deposition (ALD) of ZrO:
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The following is a generalized workflow for the ALD of zirconium oxide using Zirconium(IV)
tert-butoxide and water as precursors.

Cycle Steps:

e Pulse A: Introduce Zirconium(lV) tert-butoxide vapor into the reaction chamber. It reacts
with the hydroxylated surface.

e Purge A: Purge the chamber with an inert gas (e.g., nitrogen or argon) to remove unreacted
precursor and byproducts.

e Pulse B: Introduce water vapor (or another oxygen source) into the chamber. It reacts with
the surface-bound zirconium precursor.

e Purge B: Purge the chamber with the inert gas to remove unreacted water and byproducts.

This cycle is repeated to build the film layer by layer.
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Generalized workflow for an ALD cycle of ZrO-.

Catalytic Oxidation of a Secondary Alcohol

This protocol describes a general procedure for the zirconium-catalyzed oxidation of a

secondary alcohol to a ketone.[10]

Materials:
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Secondary alcohol

Zirconium(lV) tert-butoxide (catalyst)

tert-Butyl hydroperoxide (TBHP, oxidant)

3 A Molecular sieves

Anhydrous solvent (e.g., dichloromethane)

Procedure:

« To a solution of the secondary alcohol in the anhydrous solvent, add 3 A molecular sieves.
e Add a catalytic amount of Zirconium(lV) tert-butoxide to the mixture.

e Add tert-butyl hydroperoxide (TBHP) to the reaction mixture.

 Stir the reaction at the appropriate temperature and monitor the progress by a suitable
analytical technique (e.g., TLC or GC).

e Upon completion, quench the reaction and work up to isolate the ketone product.

Zr(OtBu)a Zr(OtBU)3(OH) w m tBUOOH m

Zr(OtBu)3(OOR?)

Click to download full resolution via product page
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Simplified catalytic cycle for alcohol oxidation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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